59-88-1

Phenylhydrazine hydrochloride

In Stock

• CAS RN:
• 59-88-1

• Formula:
• C6H9ClN2

• InChI:
• InChI=1S/C6H8N2.ClH/c7-8-6-4-2-1-3-5-6;/h1-5,8H,7H2;1H

• InChIKey:
• JOVOSQBPPZZESK-UHFFFAOYSA-N

• Phenylhydrazine hydrochloride is a white to tan solid with a weak aromatic odor. (EPA, 1998)
  Phenylhydrazine hydrochloride is a hydrochloride resulting from the reaction of equimolar amounts of phenylhydrazine and hydrogen chloride. It contains a phenylhydrazine.

2-(4-hydroxy-3,5-dimethoxybenzylidene)-1-benzothiophen-3(2H)-one

• CAS RN:
• 5659-88-1

• Formula:
• C17H14O4S

• InChI:
• InChI=1S/C17H14O4S/c1-20-12-7-10(8-13(21-2)17(12)19)9-15-16(18)11-5-3-4-6-14(11)22-15/h3-9,19H,1-2H3/b15-9-

• InChIKey:
• QAVXFCTWAOCJHX-DHDCSXOGSA-N

• 2-(4-hydroxy-3,5-dimethoxybenzylidene)-1-benzothiophen-3(2H)-one is a useful research compound. Its molecular formula is C17H14O4S and its molecular weight is 314.4g/mol. The purity is usually 95%.

Oxycarboxine

In Stock

• CAS RN:
• 5259-88-1

• Formula:
• C12H13NO4S

• InChI:
• InChI=1S/C12H13NO4S/c1-9-11(18(15,16)8-7-17-9)12(14)13-10-5-3-2-4-6-10/h2-6H,7-8H2,1H3,(H,13,14)

• InChIKey:
• AMEKQAFGQBKLKX-UHFFFAOYSA-N

• Oxycarboxin is an anilide obtained by formal condensation of the amino group of aniline with the carboxy group of 2-methyl-5,6-dihydro-4,4-dioxo-1,4-oxathiine-3-carboxylic acid. A fungicide for the control of rust diseases on ornamentals, cereals and nursery trees as well as fairy rings on turf. It has a role as an EC 1.3.5.1 [succinate dehydrogenase (quinone)] inhibitor and an antifungal agrochemical. It is a sulfone, an anilide, an oxacycle, an organosulfur heterocyclic compound and an anilide fungicide.

Phenethylamine, 3,4-dichloro-, hydrochloride

• CAS RN:
• 39959-88-1

• Formula:
• C8H10Cl3N

• InChI:
• InChI=1S/C8H9Cl2N.ClH/c9-7-2-1-6(3-4-11)5-8(7)10;/h1-2,5H,3-4,11H2;1H

• InChIKey:
• VYYFLQOCNRTVRV-UHFFFAOYSA-N

• Phenethylamine, 3,4-dichloro-, hydrochloride is a useful research compound. Its molecular formula is C8H10Cl3N and its molecular weight is 226.5 g/mol. The purity is usually 95%.

2-((Thiazol-2-ylamino)methyl)phenol

In Stock

• CAS RN:
• 13159-88-1

• Formula:
• C10H10N2OS

• InChI:
• InChI=1S/C10H10N2OS/c13-9-4-2-1-3-8(9)7-12-10-11-5-6-14-10/h1-6,13H,7H2,(H,11,12)

• InChIKey:
• FUVLIIWCXQIRQM-UHFFFAOYSA-N

• 2-((Thiazol-2-ylamino)methyl)phenol is a useful research compound. Its molecular formula is C10H10N2OS and its molecular weight is 206.27 g/mol. The purity is usually 95%.

5-Iodo-1-methyl-1H-imidazole

In Stock

• CAS RN:
• 71759-88-1

• Formula:
• C4H5IN2

• InChI:
• InChI=1S/C4H5IN2/c1-7-3-6-2-4(7)5/h2-3H,1H3

• InChIKey:
• DPUVICGLBCCTDM-UHFFFAOYSA-N

• 5-Iodo-1-methyl-1H-imidazole is a useful research compound. Its molecular formula is C4H5IN2 and its molecular weight is 208 g/mol. The purity is usually 95%.

1-ethyl-2-[3-(1-ethylnaphtho[1,2-d]thiazol-2(1H)-ylidene)-1-propenyl]naphtho[1,2-d]thiazolium iodide

• CAS RN:
• 18359-88-1

• Formula:
• C29H25IN2S2

• InChI:
• InChI=1S/C29H25N2S2.HI/c1-3-30-26(32-24-18-16-20-10-5-7-12-22(20)28(24)30)14-9-15-27-31(4-2)29-23-13-8-6-11-21(23)17-19-25(29)33-27;/h5-19H,3-4H2,1-2H3;1H/q+1;/p-1

• InChIKey:
• FMJJHXXHXVIAON-UHFFFAOYSA-M

• 1-ethyl-2-[3-(1-ethylnaphtho[1,2-d]thiazol-2(1H)-ylidene)-1-propenyl]naphtho[1,2-d]thiazolium iodide is a useful research compound. Its molecular formula is C29H25IN2S2 and its molecular weight is 592.6 g/mol. The purity is usually 95%.

Europium bromide (EuBr3)

In Stock

• CAS RN:
• 13759-88-1

• Formula:
• EuBr3
  Br3Eu

• InChI:
• InChI=1S/3BrH.Eu/h3*1H;/q;;;+3/p-3

• InChIKey:
• QEDFUJZRPHEBFG-UHFFFAOYSA-K

• Europium bromide (EuBr3) is a useful research compound. Its molecular formula is EuBr3 and its molecular weight is 391.68 g/mol. The purity is usually 95%.

N-(6-acetyl-3-(benzo[d]thiazol-2-yl)-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-2,6-dimethoxybenzamide

In Stock

• CAS RN:
• 864859-88-1

• Formula:
• C25H23N3O4S2

• InChI:
• InChI=1S/C25H23N3O4S2/c1-14(29)28-12-11-15-20(13-28)34-25(21(15)24-26-16-7-4-5-10-19(16)33-24)27-23(30)22-17(31-2)8-6-9-18(22)32-3/h4-10H,11-13H2,1-3H3,(H,27,30)

• InChIKey:
• ZRJMGVZFZOMXDI-UHFFFAOYSA-N

• N-(6-acetyl-3-(benzo[d]thiazol-2-yl)-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-2,6-dimethoxybenzamide is a useful research compound. Its molecular formula is C25H23N3O4S2 and its molecular weight is 493.6. The purity is usually 95%.

N-(2,4-dichlorophenyl)-1,3-dimethyl-2,4-dioxopyrimidine-5-sulfonamide

In Stock

• CAS RN:
• 893359-88-1

• Formula:
• C12H11Cl2N3O4S

• InChI:
• InChI=1S/C12H11Cl2N3O4S/c1-16-6-10(11(18)17(2)12(16)19)22(20,21)15-9-4-3-7(13)5-8(9)14/h3-6,15H,1-2H3

• InChIKey:
• BWGPBXMBXMAWHJ-UHFFFAOYSA-N

• N-(2,4-dichlorophenyl)-1,3-dimethyl-2,4-dioxopyrimidine-5-sulfonamide is a useful research compound. Its molecular formula is C12H11Cl2N3O4S and its molecular weight is 364.2. The purity is usually 95%.

1-(3-chlorophenyl)-2-[(6-nitro-1,3-benzothiazol-2-yl)sulfanyl]ethan-1-one

In Stock

• CAS RN:
• 924859-88-1

• Formula:
• C15H9ClN2O3S2

• InChI:
• InChI=1S/C15H9ClN2O3S2/c16-10-3-1-2-9(6-10)13(19)8-22-15-17-12-5-4-11(18(20)21)7-14(12)23-15/h1-7H,8H2

• InChIKey:
• ZUCCLZSNWQROLB-UHFFFAOYSA-N

• 1-(3-chlorophenyl)-2-[(6-nitro-1,3-benzothiazol-2-yl)sulfanyl]ethan-1-one is a useful research compound. Its molecular formula is C15H9ClN2O3S2 and its molecular weight is 364.8 g/mol. The purity is usually 95%.

4'-(1,3-Dioxolan-2-YL)-3-methoxybenzophenone

In Stock

• CAS RN:
• 898759-88-1

• Formula:
• C17H16O4

• InChI:
• InChI=1S/C17H16O4/c1-19-15-4-2-3-14(11-15)16(18)12-5-7-13(8-6-12)17-20-9-10-21-17/h2-8,11,17H,9-10H2,1H3

• InChIKey:
• YFIPTKDMCNNNBE-UHFFFAOYSA-N

• 4'-(1,3-Dioxolan-2-YL)-3-methoxybenzophenone is a useful research compound. Its molecular formula is C17H16O4 and its molecular weight is 284.31 g/mol. The purity is usually 95%.

5-(4-hydroxy-6-methyl-2-oxo-2H-pyran-3-yl)-7-(4-methoxyphenyl)-N-phenyl-6,7-dihydropyrazolo[1,5-a]pyrimidine-3-carboxamide

• CAS RN:
• 903859-88-1

• Formula:
• C26H22N4O5

• InChI:
• InChI=1S/C26H22N4O5/c1-15-12-22(31)23(26(33)35-15)20-13-21(16-8-10-18(34-2)11-9-16)30-24(29-20)19(14-27-30)25(32)28-17-6-4-3-5-7-17/h3-12,14,21,31H,13H2,1-2H3,(H,28,32)

• InChIKey:
• WWMFPARBHWYKPE-UHFFFAOYSA-N

• 5-(4-hydroxy-6-methyl-2-oxo-2H-pyran-3-yl)-7-(4-methoxyphenyl)-N-phenyl-6,7-dihydropyrazolo[1,5-a]pyrimidine-3-carboxamide is a useful research compound. Its molecular formula is C26H22N4O5 and its molecular weight is 470.5g/mol. The purity is usually 95%.

1-(1-Benzofuran-2-yl)-2,2-difluoroethan-1-one

• CAS RN:
• 181059-88-1

• Formula:
• C10H6F2O2

• InChI:
• InChI=1S/C10H6F2O2/c11-10(12)9(13)8-5-6-3-1-2-4-7(6)14-8/h1-5,10H

• InChIKey:
• PYAVTGYPQUCUQI-UHFFFAOYSA-N

• 1-(1-Benzofuran-2-yl)-2,2-difluoroethan-1-one, also known as 1-(1-Benzofuran-2-yl)-2,2-difluoroethan-1-one, is a useful research compound. Its molecular formula is C10H6F2O2 and its molecular weight is 196.153. The purity is usually 95%.

2-({3-[(3-Phenylpropanoyl)amino]anilino}carbonyl)-benzoic acid

In Stock

• CAS RN:
• 940459-88-1

• Formula:
• C23H20N2O4

• InChI:
• InChI=1S/C23H20N2O4/c26-21(14-13-16-7-2-1-3-8-16)24-17-9-6-10-18(15-17)25-22(27)19-11-4-5-12-20(19)23(28)29/h1-12,15H,13-14H2,(H,24,26)(H,25,27)(H,28,29)

• InChIKey:
• GVUZXHMPXKIQAE-UHFFFAOYSA-N

• 2-({3-[(3-Phenylpropanoyl)amino]anilino}carbonyl)-benzoic acid is a useful research compound. Its molecular formula is C23H20N2O4 and its molecular weight is 388.4g/mol. The purity is usually 95%.

.beta.-D-lyxo-Hexopyranose, 1,6-anhydro-3-deoxy-4-O-methyl-2-O-(phenylmethyl)-

• CAS RN:
• 136759-88-1

• Formula:
• C10H8O4

• .beta.-D-lyxo-Hexopyranose, 1,6-anhydro-3-deoxy-4-O-methyl-2-O-(phenylmethyl)-, also known as .beta.-D-lyxo-Hexopyranose, 1,6-anhydro-3-deoxy-4-O-methyl-2-O-(phenylmethyl)-, is a useful research compound. Its molecular formula is C10H8O4. The purity is usually 95%.

3-chloro-N-((4-(pyrrolidin-1-yl)pyrimidin-2-yl)methyl)benzamide

In Stock

• CAS RN:
• 1797659-88-1

• Formula:
• C16H17ClN4O

• InChI:
• InChI=1S/C16H17ClN4O/c17-13-5-3-4-12(10-13)16(22)19-11-14-18-7-6-15(20-14)21-8-1-2-9-21/h3-7,10H,1-2,8-9,11H2,(H,19,22)

• InChIKey:
• DOFLUEXBSMPYHD-UHFFFAOYSA-N

• 3-chloro-N-((4-(pyrrolidin-1-yl)pyrimidin-2-yl)methyl)benzamide is a useful research compound. Its molecular formula is C16H17ClN4O and its molecular weight is 316.79. The purity is usually 95%.

1-(2-Methoxyethyl)-3-((1-phenylpyrrolidin-2-yl)methyl)urea

In Stock

• CAS RN:
• 1797859-88-1

• Formula:
• C15H23N3O2

• InChI:
• InChI=1S/C15H23N3O2/c1-20-11-9-16-15(19)17-12-14-8-5-10-18(14)13-6-3-2-4-7-13/h2-4,6-7,14H,5,8-12H2,1H3,(H2,16,17,19)

• InChIKey:
• NJUSKNDPZNRRJB-UHFFFAOYSA-N

• 1-(2-Methoxyethyl)-3-((1-phenylpyrrolidin-2-yl)methyl)urea is a useful research compound. Its molecular formula is C15H23N3O2 and its molecular weight is 277.368. The purity is usually 95%.

5-(Methylsulfanyl)-1,3-thiazole-2-carbaldehyde

In Stock

• CAS RN:
• 2060059-88-1

• Formula:
• C5H5NOS2

• InChI:
• InChI=1S/C5H5NOS2/c1-8-5-2-6-4(3-7)9-5/h2-3H,1H3

• InChIKey:
• YUNUUKTXZKFFAU-UHFFFAOYSA-N

• 5-(Methylsulfanyl)-1,3-thiazole-2-carbaldehyde is a useful research compound. Its molecular formula is C5H5NOS2 and its molecular weight is 159.22. The purity is usually 95%.